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Compound of Interest

Compound Name: 2,4-Dimethylbenzaldehyde

Cat. No.: B100707

An In-depth Technical Guide to 2,4-
Dimethylbenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2,4-Dimethylbenzaldehyde, a key aromatic aldehyde with applications in various
fields of chemical synthesis and research. This document details its characteristics, spectral
data, and potential synthetic and purification methodologies.

Core Physical and Chemical Properties

2,4-Dimethylbenzaldehyde is a colorless to pale yellow liquid with a characteristic almond-like
odor.[1][2] It is a combustible liquid and should be handled with appropriate safety precautions.
[3][4] The compound is soluble in organic solvents such as ethanol, ether, and toluene, but
insoluble in water.[1][5]

Summary of Quantitative Data
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Property Value References
Molecular Formula CoH100 [6]

Molecular Weight 134.18 g/mol [6]

Melting Point -9°C [11[6]

Boiling Point 215-216 °C at 760 mmHg [5]
102.5-103 °C at 14 mmHg [6]

Density 1.016 - 1.02 g/cm?3 at 20 °C [51[7]
Refractive Index 1.548 - 1.552 at 20 °C [1][6]

Vapor Pressure 1 hPaat 20 °C [7]

Flash Point 88 - 89 °C (closed cup) [31[7]

- Insoluble in water; soluble in
Solubility _ _ [11[5]
organic solvents and oils.

logP (o/w) 2.545 (estimated) [2]

Spectral Data

Comprehensive spectral data is crucial for the identification and characterization of 2,4-
Dimethylbenzaldehyde.

» 1H NMR Spectroscopy: The proton NMR spectrum provides characteristic signals for the
aldehyde proton, aromatic protons, and the two methyl groups.

e 13C NMR Spectroscopy: The carbon NMR spectrum shows distinct peaks for the carbonyl
carbon, aromatic carbons, and the methyl carbons.

e Infrared (IR) Spectroscopy: The IR spectrum displays a strong absorption band
corresponding to the carbonyl (C=0) stretching vibration, which is characteristic of
aldehydes.

o Mass Spectrometry (MS): Mass spectral analysis provides information about the molecular
weight and fragmentation pattern of the molecule.
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Experimental Protocols

While specific, detailed, and peer-reviewed laboratory protocols for the synthesis of 2,4-
Dimethylbenzaldehyde are not readily available in the searched literature, several established
synthetic methods for aromatic aldehydes can be adapted. Below are illustrative protocols
based on common organic reactions.

Protocol 1: Synthesis via Gattermann-Koch Reaction of
m-Xylene (lllustrative)

The Gattermann-Koch reaction is a classic method for the formylation of aromatic compounds.
This protocol is a general representation and would require optimization for 2,4-
Dimethylbenzaldehyde.

Materials:

m-Xylene

e Carbon monoxide (CO) gas

e Anhydrous aluminum chloride (AICI3)

o Copper(l) chloride (CuCl)

e Dry hydrochloric acid (HCI) gas

e Anhydrous, non-polar solvent (e.g., dichloromethane)
e |ce

« Dilute hydrochloric acid

e Sodium bicarbonate solution

Anhydrous sodium sulfate

Procedure:
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Set up a flame-dried, three-necked flask equipped with a mechanical stirrer, a gas inlet tube,
and a reflux condenser connected to a gas outlet trap.

Under an inert atmosphere, charge the flask with the anhydrous solvent and anhydrous
aluminum chloride.

Cool the mixture in an ice bath and add copper(l) chloride.

Bubble a stream of dry hydrogen chloride gas through the stirred mixture, followed by a
stream of carbon monoxide gas.

Slowly add m-xylene to the reaction mixture while maintaining the temperature and the gas
flow.

After the addition is complete, continue stirring at a low temperature for several hours,
monitoring the reaction by TLC.

Upon completion, carefully quench the reaction by pouring the mixture onto crushed ice.
Add dilute hydrochloric acid to decompose the aluminum chloride complex.
Separate the organic layer, and extract the aqueous layer with the organic solvent.

Combine the organic layers and wash with water, then with a dilute sodium bicarbonate
solution, and finally with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under
reduced pressure.

The crude product can then be purified by vacuum distillation.

Protocol 2: Oxidation of 2,4-Dimethylbenzyl Alcohol
(llustrative)

The oxidation of the corresponding benzyl alcohol is another viable synthetic route. Pyridinium
chlorochromate (PCC) or a TEMPO-catalyzed oxidation are common methods.

Materials:

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

2,4-Dimethylbenzyl alcohol

Pyridinium chlorochromate (PCC) or TEMPO/Sodium hypochlorite

Anhydrous dichloromethane (for PCC) or a biphasic system (for TEMPO)

Silica gel

Anhydrous sodium sulfate

Procedure (using PCC):

 In a round-bottom flask, dissolve 2,4-dimethylbenzyl alcohol in anhydrous dichloromethane.
e Add PCC to the solution in one portion with stirring.

 Stir the mixture at room temperature and monitor the reaction by TLC.

e Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of
silica gel to remove the chromium salts.

e Wash the silica gel pad with additional diethyl ether.

o Combine the filtrates and evaporate the solvent under reduced pressure to yield the crude
2,4-Dimethylbenzaldehyde.

Purify the product by column chromatography or vacuum distillation.

Purification Protocol: Vacuum Distillation

For liquid aldehydes like 2,4-Dimethylbenzaldehyde, vacuum distillation is an effective
purification method.

Equipment:
o Distillation flask

e Fractionating column (optional, for higher purity)
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Condenser

Receiving flask

Vacuum pump and gauge

Heating mantle and stirrer

Procedure:

Place the crude 2,4-Dimethylbenzaldehyde in the distillation flask with a magnetic stir bar.
o Assemble the distillation apparatus and ensure all joints are properly sealed.
e Slowly apply vacuum to the system, monitoring the pressure with the gauge.

» Once the desired pressure is reached (e.g., 14 mmHg), begin to gently heat the distillation
flask.[6]

o Collect the fraction that distills at the expected boiling point (102.5-103 °C at 14 mmHQg).[6]

» Discard any initial lower-boiling fractions and stop the distillation before higher-boiling
impurities begin to distill.

Biological and Pharmacological Context
Potential Role in Cancer Diagnostics

Some literature suggests that 2,4-Dimethylbenzaldehyde is used in the diagnosis of cancer.
[1] It is proposed to react with acetaldehyde to form a compound that binds to hemoglobin and
is subsequently excreted in the urine, serving as a diagnostic marker.[1] This suggests a
potential application in the development of novel diagnostic tools, although the precise
mechanism and clinical validation require further investigation.

Signaling Pathway Involvement

While there is no direct evidence in the searched literature for the involvement of 2,4-
Dimethylbenzaldehyde in specific signaling pathways, other benzaldehyde derivatives have
been shown to possess anti-inflammatory effects by suppressing the MAPK signaling pathway.
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The MAPK pathway is a critical regulator of many cellular processes, including inflammation,
proliferation, and apoptosis. The potential for 2,4-Dimethylbenzaldehyde to modulate this or
other signaling pathways is an area that warrants further research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b100707?utm_src=pdf-custom-synthesis
https://www.biosynth.com/p/FD29084/15764-16-6-24-dimethylbenzaldehyde
https://hmdb.ca/metabolites/HMDB0032142
https://hmdb.ca/metabolites/HMDB0032142
https://pubmed.ncbi.nlm.nih.gov/33651610/
https://pubmed.ncbi.nlm.nih.gov/33651610/
https://pubmed.ncbi.nlm.nih.gov/33651610/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10776710/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10776710/
http://orgsyn.org/demo.aspx?prep=v89p0311
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethylbenzaldehyde
http://www.chem.rochester.edu/notvoodoo/pages/reaction/purification.php
https://www.benchchem.com/product/b100707#physical-and-chemical-properties-of-2-4-dimethylbenzaldehyde
https://www.benchchem.com/product/b100707#physical-and-chemical-properties-of-2-4-dimethylbenzaldehyde
https://www.benchchem.com/product/b100707#physical-and-chemical-properties-of-2-4-dimethylbenzaldehyde
https://www.benchchem.com/product/b100707#physical-and-chemical-properties-of-2-4-dimethylbenzaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b100707?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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